10.1039/C2CC18107J | Background current reduction and biobarcode amplification for label-free, highly sensitive electrochemical detection of pathogenic DNA†

Background current reduction and biobarcode amplification for label-free, highly sensitive electrochemical detection of pathogenic DNA†

Chemical Communications Pub Date: 2012-02-23 DOI: 10.1039/C2CC18107J

Abstract

By using exonuclease I and biobarcode nanoparticles, we describe a novel background current reduction strategy for amplified electrochemical detection of uropathogen specific sequences at ultralow concentrations.

Share View Original Text

Recommended Literature

[1] Caffeic acid attenuates the autocrine IL-6 in hepatocellular carcinoma via the epigenetic silencing of the NF-κB-IL-6-STAT-3 feedback loop† Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan LiRSC Adv., 2015,5, 52952-52957 10.1039/C5RA05878C
[2] C–H and C–O oxidative addition in reactions of aryl carboxylates with a PNP pincer-ligated Rh(i) fragment† Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. OzerovChem. Commun., 2012,48, 218-220 10.1039/C1CC15845G
[3] Bronze-type vanadium dioxide holey nanobelts as high performing cathode material for aqueous aluminium-ion batteries† Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal AroraJ. Mater. Chem. A, 2020,8, 12716-12722 10.1039/D0TA03986A
[4] Capture and selective release of multiple types of circulating tumor cells using smart DNAzyme probes† Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie ZhuChem. Sci., 2020,11, 1948-1956 10.1039/C9SC04309H
[5] Attosecond laser control of photoelectron angular distributions in XUV-induced ionization of H2† Roger Y. BelloFaraday Discuss., 2021,228, 378-393 10.1039/D0FD00114G
[6] Cancer stem cell-targeted bio-imaging and chemotherapeutic perspective Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung KimChem. Soc. Rev., 2020,49, 7856-7878 10.1039/D0CS00379D
[7] Characterisation of charge conduction networks in poly(3-hexylthiophene)/polystyrene blends using noise spectroscopy† Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris GrovesJ. Mater. Chem. C, 2014,2, 1742-1748 10.1039/C3TC31849D
[8] Characterisation of spatial and temporal changes in pH gradients in microfluidic channels using optically trapped fluorescent sensors Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon CooperLab Chip, 2006,6, 788-793 10.1039/B517237C
[9] Calixarenenanotubes: structural tolerance towards pyridine templates† Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. DalgarnoNew J. Chem., 2011,35, 28-31 10.1039/C0NJ00605J
[10] Boron nitride ceramics from molecular precursors: synthesis, properties and applications Samuel Bernard,Chrystelle Salameh,Philippe MieleDalton Trans., 2016,45, 861-873 10.1039/C5DT03633J

Journal Name：Chemical Communications

research_products

Ethyl 5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate

CAS no.: 110514-99-3
(1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine

CAS no.: 1213399-47-3
2-methyl-Furo[3,2-c]pyridine

CAS no.: 31270-83-4
1-(1R,2R)-2-fluorocyclohexyl-1H-imidazole

CAS no.: 2382143-30-6
rac-N-(1R,6R)-2-azabicyclo4.1.0heptan-6-yl-4-nitrobenzene-1-sulfonamide

CAS no.: 2138098-35-6
(3R)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-6-fluorophenyl)propanoic acid

CAS no.: 1704947-30-7
2-bromo-N-5-hydroxy-3-(thiophen-3-yl)pentyl-5-methoxybenzamide

CAS no.: 2034329-87-6
Carbamic acid, N-[[(1R,2S)-2-(1-oxopropyl)cyclopentyl]methyl]-, 1,1-dimethylethyl ester, rel-

CAS no.: 1999471-91-8
tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate

CAS no.: 2228551-87-7
Butanoic acid, 3-(aminomethyl)-4,4,4-trifluoro-3-hydroxy-, (3S)-

CAS no.: 1012342-53-8